Cas no 1780260-53-8 (1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid
• CAS No: 1780260-53-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6614797
• PubChem ID: 83903171
• Update Time: 2025-06-11

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}cyclopropane-1-carboxylic acid
• EN300-1878369
• 1-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]cyclopropane-1-carboxylic acid
• 1780260-53-8
• 1-(1-(tert-Butoxycarbonyl)piperidin-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-9-5-4-6-10(15)14(7-8-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： JVTZDHMQPMJADV-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCCCN2C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 1780260-53-8): An Overview

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 1780260-53-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and cyclopropane, featuring a tert-butoxycarbonyl (Boc) protecting group. The unique structural characteristics of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds and drug candidates.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing molecules. It provides stability and prevents premature reactivity, allowing for precise control over the synthetic pathway. In the context of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid, the Boc group ensures that the piperidine ring remains protected during multi-step syntheses, facilitating the formation of complex molecular architectures.

The cyclopropane moiety in 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid adds an additional layer of complexity and potential biological activity. Cyclopropanes are known for their strain energy, which can influence the conformational flexibility and reactivity of the molecule. This strain can be harnessed to design compounds with specific binding affinities to biological targets, such as enzymes or receptors.

Recent studies have explored the potential applications of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The researchers found that the cyclopropane ring played a crucial role in enhancing the binding affinity and selectivity of the inhibitor, highlighting the importance of this structural feature.

In another study, scientists at a leading pharmaceutical company investigated the use of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid as a building block for developing novel anti-inflammatory agents. The compound was incorporated into a series of derivatives that showed promising anti-inflammatory effects in preclinical models. The researchers attributed this activity to the ability of the cyclopropane ring to modulate key signaling pathways involved in inflammation.

The synthesis of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid typically involves several well-established organic reactions. One common approach is to start with a piperidine derivative, which is then functionalized with a tert-butoxycarbonyl group using di-tert-butyl dicarbonate (Boc₂O). Subsequent steps may include ring closure to form the cyclopropane moiety, often achieved through ring-closing metathesis (RCM) or other cyclization reactions. The final step involves deprotection to remove the Boc group, yielding the desired product.

The physical and chemical properties of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in various synthetic protocols and biological assays.

In terms of safety and handling, 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The future prospects for 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and develop it into clinically viable drug candidates. Additionally, there is growing interest in exploring its potential applications in other areas of medicinal chemistry, such as neurodegenerative diseases and metabolic disorders.

In conclusion, 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 1780260-53-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it an attractive candidate for further investigation and application in various therapeutic areas.